molecular formula C27H41NO2 B1212630 Ebeinone CAS No. 125409-58-7

Ebeinone

Cat. No. B1212630
CAS RN: 125409-58-7
M. Wt: 411.6 g/mol
InChI Key: ICSCULPVAJQROK-ILIONMCUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ebeinone is a chemical compound . It has a molecular formula of C₂₇H₄₁NO₂ . The Ebeinone molecule contains a total of 76 bonds . It consists of 41 Hydrogen atoms, 27 Carbon atoms, 1 Nitrogen atom, and 2 Oxygen atoms .


Synthesis Analysis

Ebeinone, along with other alkaloids, was isolated from the bulbs of Fritillaria pallidiflora . Their structures were confirmed based on extensive spectroscopic analysis or comparison with data in the literature .


Molecular Structure Analysis

Ebeinone contains total 76 bond(s); 35 non-H bond(s), 2 multiple bond(s), 2 double bond(s), 1 five-membered ring(s), 5 six-membered ring(s), 2 nine-membered ring(s), 3 ten-membered ring(s), 1 ketone(s) (aliphatic), 1 tertiary amine(s) (aliphatic), 1 hydroxyl group(s) .


Physical And Chemical Properties Analysis

Ebeinone has a molecular weight of 411.61994 . Other physical and chemical properties such as melting point, boiling point, density, and solubility are not explicitly mentioned in the available resources.

Scientific Research Applications

Interaction with Muscarinic Acetylcholine Receptors

Ebeinone, an alkaloid isolated from Fritillaria imperialis, has been studied for its interaction with muscarinic M2 and M3 acetylcholine receptors. In functional studies involving guinea-pig left atrium, ebeinone demonstrated antagonistic properties against responses to carbachol, a muscarinic receptor agonist. It exhibited a higher affinity for M2 receptors compared to M3 receptors and showed an allosteric mode of interaction at rat atrial M2 receptors (Gilani, Shaheen, Christopoulos, & Mitchelson, 1997).

Structure and Isolation

Ebeietinone, a unique steroidal alkaloid with a 5β-hydroxyl group, was isolated from the bulbs of Fritillaria ebeiensis var. purpurea. Its structure was determined using mass spectrometry (MS), 1 H NMR, 13 C NMR, and confirmed by X-ray crystallography (Ping et al., 1992).

Respiratory System Effects

A study on Fritillaria pallidiflora bulbs led to the isolation of a new isosteroidal alkaloid, yibeinone E, along with ebeinone and other known alkaloids. Sinpeinine A, one of the compounds isolated alongside ebeinone, demonstrated a significant relaxation effect on isolated tracheas, suggesting potential applications in respiratory health (Li, Yili, Muhamat, & Aisa, 2017).

properties

CAS RN

125409-58-7

Product Name

Ebeinone

Molecular Formula

C27H41NO2

Molecular Weight

411.6 g/mol

IUPAC Name

(1R,6R,9S,10R,14S,15S,18S,20S,23R,24S)-20-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacos-2(11)-en-17-one

InChI

InChI=1S/C27H41NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-17,19-21,23-25,29H,4-14H2,1-3H3/t15-,16-,17+,19-,20-,21+,23+,24-,25+,27-/m1/s1

InChI Key

ICSCULPVAJQROK-ILIONMCUSA-N

Isomeric SMILES

C[C@@H]1CC[C@H]2[C@@H](C3=C(CN2C1)[C@@H]4C[C@H]5[C@H]([C@@H]4CC3)CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O)C)C

SMILES

CC1CCC2C(C3=C(CN2C1)C4CC5C(C4CC3)CC(=O)C6C5(CCC(C6)O)C)C

Canonical SMILES

CC1CCC2C(C3=C(CN2C1)C4CC5C(C4CC3)CC(=O)C6C5(CCC(C6)O)C)C

Other CAS RN

125409-58-7

synonyms

ebeinone

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Ebeinone
Reactant of Route 2
Ebeinone
Reactant of Route 3
Ebeinone
Reactant of Route 4
Ebeinone
Reactant of Route 5
Ebeinone
Reactant of Route 6
Ebeinone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.